Cas no 2171747-19-4 (3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 2171747-19-4
• MF: C₈H₁₃FN₂OS₂
• MW: 236.330022573471
• CID: 6385827
• PubChem ID: 165959129
• Update Time: 2025-07-10

3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one
• 3-(2-fluoroethyl)-5-[2-(methylsulfanyl)ethyl]-2-sulfanylideneimidazolidin-4-one
• 2171747-19-4
• EN300-1274920

• Inchi： 1S/C8H13FN2OS2/c1-14-5-2-6-7(12)11(4-3-9)8(13)10-6/h6H,2-5H2,1H3,(H,10,13)
• InChI Key： ILBZQLKEJAURHJ-UHFFFAOYSA-N
• SMILES： S(C)CCC1C(N(CCF)C(N1)=S)=O

Computed Properties

• Exact Mass: 236.04533355g/mol
• Monoisotopic Mass: 236.04533355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one

Research Brief on 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one (CAS: 2171747-19-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those with potential therapeutic applications. Among these, 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one (CAS: 2171747-19-4) has emerged as a compound of interest due to its unique structural features and biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound, characterized by its imidazolidinone core with fluoroethyl and methylsulfanyl substituents, has been investigated for its role in modulating enzymatic activity and protein-protein interactions. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthesis via multi-step organic reactions, including nucleophilic substitution and cyclization strategies. The incorporation of fluorine and sulfur-containing moieties is believed to enhance its bioavailability and target specificity.

Pharmacological evaluations of 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one have demonstrated promising results in preclinical models. For instance, in vitro assays revealed its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, its metabolic stability and low cytotoxicity, as reported in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, underscore its suitability for further drug development.

Ongoing research is also investigating the compound's mechanism of action at the molecular level. Computational docking studies and X-ray crystallography data indicate that it binds selectively to the ATP-binding sites of target proteins, thereby interfering with signal transduction pathways. These insights are critical for optimizing its structure-activity relationship (SAR) and improving its therapeutic index.

In conclusion, 3-(2-fluoroethyl)-5-2-(methylsulfanyl)ethyl-2-sulfanylideneimidazolidin-4-one represents a promising scaffold for the development of new therapeutics. Future studies should focus on in vivo efficacy, pharmacokinetics, and potential combination therapies. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.